Cas no 1216599-58-4 (Dimethyl sulfate)

Dimethyl sulfate (DMS, (CH₃O)₂SO₂) is a highly versatile alkylating agent widely used in organic synthesis and industrial applications. It is valued for its ability to efficiently transfer methyl groups to nucleophiles, including alcohols, amines, and thiols, making it essential in the production of pharmaceuticals, dyes, and agrochemicals. DMS is a colorless, oily liquid with a faint onion-like odor, soluble in organic solvents but hydrolyzes in water. Its high reactivity and selectivity under controlled conditions enable precise methylation reactions. Proper handling is critical due to its toxicity and corrosive nature, requiring strict safety measures. DMS remains a preferred reagent for methylation where milder alternatives are ineffective.
Dimethyl sulfate structure
Dimethyl sulfate structure
Product Name:Dimethyl sulfate
CAS No:1216599-58-4
MF:C2H6O4S
MW:126.131639957428
MDL:MFCD08702804
CID:2952827
Update Time:2025-06-15

Dimethyl sulfate Chemical and Physical Properties

Names and Identifiers

    • 硫酸二甲酯-13C2,D6
    • DIMETHYL SULFATE
    • Dimethyl sulphate
    • Sulfuric acid, dimethyl ester
    • dimethylsulfate
    • Dimethyl monosulfate
    • Dimethylsulfat
    • Sulfate dimethylique
    • Sulfuric acid dimethyl ester
    • Dimethylsulfaat
    • Dimetilsolfato
    • DMS (methyl sulfate)
    • Dwumetylowy siarczan
    • Sulfato de dimetilo
    • Dimethoxysulfone
    • Methyle (sulfate de)
    • DimethylSulphate
    • RCRA waste number U103
    • Sulfate de dimethyle
    • Dimethylester kyseliny sirove
    • Methyl sulfate, Me2SO4
    • JW5CW40Z50
    • DSSTox_CID_4055
    • DS
    • Dimethyl sulfate
    • MDL: MFCD08702804
    • Inchi: 1S/C2H6O4S/c1-5-7(3,4)6-2/h1-2H3
    • InChI Key: VAYGXNSJCAHWJZ-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(OC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 107
  • XLogP3: -0.3
  • Topological Polar Surface Area: 61

Dimethyl sulfate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB357502-1 g
Dimethyl-13C2 ,d6 sulfate, 99 at%13C / 99 at%D; .
1216599-58-4
1 g
€453.80 2023-07-19
abcr
AB357502-1g
Dimethyl-13C2 ,d6 sulfate, 99 at%13C / 99 at%D; .
1216599-58-4
1g
€485.10 2024-06-12

Additional information on Dimethyl sulfate

Dimethyl Sulfate (CAS No. 1216599-58-4): An Overview of Its Properties, Applications, and Recent Research

Dimethyl sulfate (CAS No. 1216599-58-4) is a well-known organic compound with the chemical formula (CH3)2SO4. This compound is a colorless, viscous liquid that is highly reactive and has found extensive applications in various fields, including organic synthesis, pharmaceuticals, and chemical research. In this comprehensive overview, we will delve into the properties, applications, and recent advancements in the study of dimethyl sulfate.

Chemical Properties: Dimethyl sulfate is a strong methylating agent due to its ability to transfer a methyl group to various substrates. It is highly reactive with nucleophiles and can undergo substitution reactions to form alkyl sulfates. The compound is soluble in water and many organic solvents, making it versatile for use in different reaction conditions. However, it is important to handle dimethyl sulfate with care due to its reactivity and potential for forming hazardous byproducts.

Synthesis and Production: The synthesis of dimethyl sulfate typically involves the reaction of sulfur trioxide (SO3) with methanol (CH3OH). This process is well-established and has been optimized for industrial-scale production. The reaction can be represented as follows:

2 CH3OH + SO3 → (CH3)2SO4

The production of dimethyl sulfate is closely monitored to ensure safety and environmental compliance. Modern production methods often incorporate advanced techniques to minimize waste and improve efficiency.

Applications in Organic Synthesis: One of the primary applications of dimethyl sulfate is in organic synthesis, where it serves as a versatile reagent for methylation reactions. It has been used extensively in the preparation of various organic compounds, including ethers, esters, and amines. Recent research has explored the use of dimethyl sulfate in the synthesis of complex molecules with pharmaceutical relevance. For example, a study published in the Journal of Organic Chemistry demonstrated the efficient methylation of aromatic compounds using dimethyl sulfate, leading to the development of new synthetic routes for drug candidates.

Potential in Pharmaceutical Research: The reactivity of dimethyl sulfate makes it an important tool in pharmaceutical research. It has been used in the modification of biomolecules such as DNA and proteins, which can provide insights into their structure and function. A recent study published in the Journal of Medicinal Chemistry reported the use of dimethyl sulfate-mediated methylation to investigate the binding interactions between small molecules and target proteins. This approach has shown promise in identifying new leads for drug discovery.

Safety Considerations: While dimethyl sulfate is a valuable reagent, its reactivity necessitates careful handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound to prevent exposure. Additionally, it is important to follow established safety protocols to minimize risks associated with its use. Research laboratories often implement strict safety measures to ensure the safe handling and disposal of dimethyl sulfate.

Sustainability and Environmental Impact: The environmental impact of chemical production and use is an important consideration in modern chemistry. Efforts are being made to develop more sustainable methods for producing and using dimethyl sulfate. For example, green chemistry principles are being applied to reduce waste generation and improve the overall sustainability of processes involving this compound. A recent study published in Green Chemistry highlighted the development of a novel catalyst that significantly reduces the formation of byproducts during the synthesis of (CH).

FUTURE DIRECTIONS AND CONCLUSIONS:

The future of research involvingis promising, with ongoing efforts aimed at expanding its applications and improving its safety profile. Advances in synthetic methods and catalysis are likely to lead to more efficient and sustainable processes for producingand related compounds. Additionally, continued exploration of its potential in pharmaceutical research may uncover new avenues for drug discovery and development.

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